5-bromo-1,1-difluoropentane
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves halogenation and fluorination reactions . For instance, a preparation method of 1, 5-dibromo-3, 3-difluoropentane involves pharmaceutical chemistry and organic synthesis . Another synthesis method of 5-bromo-1-pentene involves heating 1, 5-dibromopentane with N, N-dimethylformamide .Molecular Structure Analysis
The molecular structure of “5-bromo-1,1-difluoropentane” would consist of a five-carbon chain (pentane), with bromine attached to the fifth carbon and two fluorine atoms attached to the first carbon .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-1,1-difluoropentane can be achieved through a substitution reaction of 5-bromo-1,1,2,2-tetrafluoropentane with a reducing agent such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) followed by a reaction with hydrogen fluoride (HF) or a fluoride salt such as potassium fluoride (KF) in an aprotic solvent.", "Starting Materials": [ "5-bromo-1,1,2,2-tetrafluoropentane", "Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4)", "Hydrogen fluoride (HF) or a fluoride salt such as potassium fluoride (KF)", "Aprotic solvent" ], "Reaction": [ "Step 1: Dissolve 5-bromo-1,1,2,2-tetrafluoropentane and the reducing agent (LiAlH4 or NaBH4) in an aprotic solvent such as tetrahydrofuran (THF) or diethyl ether (Et2O).", "Step 2: Heat the reaction mixture under reflux for several hours until the reaction is complete.", "Step 3: Quench the reaction by adding water or a dilute acid such as hydrochloric acid (HCl) to the reaction mixture.", "Step 4: Extract the organic layer with a solvent such as diethyl ether (Et2O) or dichloromethane (CH2Cl2).", "Step 5: Dry the organic layer over anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4).", "Step 6: Concentrate the organic layer under reduced pressure to obtain the intermediate 5-bromo-1,1-difluoropentane.", "Step 7: Dissolve the intermediate in an aprotic solvent such as THF or Et2O.", "Step 8: Add hydrogen fluoride (HF) or a fluoride salt such as potassium fluoride (KF) to the reaction mixture.", "Step 9: Heat the reaction mixture under reflux for several hours until the reaction is complete.", "Step 10: Quench the reaction by adding water or a dilute acid such as hydrochloric acid (HCl) to the reaction mixture.", "Step 11: Extract the organic layer with a solvent such as diethyl ether (Et2O) or CH2Cl2.", "Step 12: Dry the organic layer over anhydrous MgSO4 or Na2SO4.", "Step 13: Concentrate the organic layer under reduced pressure to obtain the final product, 5-bromo-1,1-difluoropentane." ] } | |
CAS RN |
157549-47-8 |
Product Name |
5-bromo-1,1-difluoropentane |
Molecular Formula |
C5H9BrF2 |
Molecular Weight |
187 |
Purity |
95 |
Origin of Product |
United States |
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